3-methyl-N-(3-methylphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3-methyl-N-(3-methylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H15NO2/c1-11-6-5-7-13(10-11)18-17(19)16-12(2)14-8-3-4-9-15(14)20-16/h3-10H,1-2H3,(H,18,19)
• InChI Key: RLVANYOBGVJLBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C3=CC=CC=C3O2)C
• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol

Description

The compound “3-methyl-N-(3-methylphenyl)-1-benzofuran-2-carboxamide” is a complex organic compound. It likely contains a benzofuran moiety, which is a heterocyclic compound.

Scientific Research Applications

Synthesis and Biological Evaluation

Benzofuran carboxamide derivatives have been synthesized and evaluated for a variety of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. For instance, a study by Lavanya et al. (2017) focused on the synthesis of new 3-(glycinamido)-benzofuran-2-carboxamide and 3-(β-alanamido)-benzofuran-2-carboxamide derivatives. These compounds were characterized using NMR, IR, Mass, and X-ray crystallographic techniques and evaluated for their in vitro antimicrobial, anti-inflammatory, and DPPH radical scavenging activities, highlighting the potential of benzofuran carboxamide derivatives in the development of new bioactive chemical entities (Lavanya, R. Sribalan, & V. Padmini, 2017).

Neuroprotective and Antioxidant Effects

The neuroprotective and antioxidant effects of novel benzofuran-2-carboxamide derivatives were also explored. Cho et al. (2015) synthesized a series of 7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide derivatives and evaluated their neuroprotective and antioxidant activities. Compounds exhibiting considerable protection against NMDA-induced excitotoxic neuronal cell damage were identified, with specific derivatives showing potent anti-excitotoxic, ROS scavenging, and antioxidant activities. This suggests that certain structural modifications in the benzofuran moiety can significantly enhance neuroprotective action against excitotoxic damage (Cho et al., 2015).

Antimicrobial Screening

The antimicrobial potential of benzofuran-2-carboxamide derivatives has been a subject of research as well. Idrees et al. (2020) synthesized and characterized a series of benzofuran-2-carboxamide derivatives for their in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli. These studies demonstrate the versatility of benzofuran carboxamides as a scaffold for the development of compounds with significant biological activities (Idrees et al., 2020).